(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((2-fluorophenyl)amino)acrylonitrile

• IUPAC Name: (E)-2-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-(2-fluoroanilino)prop-2-enenitrile
• InChI: InChI=1S/C20H16FN3OS/c1-2-25-16-9-7-14(8-10-16)19-13-26-20(24-19)15(11-22)12-23-18-6-4-3-5-17(18)21/h3-10,12-13,23H,2H2,1H3/b15-12+
• InChI Key: KMTFLAJKRJTPCX-NTCAYCPXSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)C(=CNC3=CC=CC=C3F)C#N
• Isomeric SMILES: CCOC1=CC=C(C=C1)C2=CSC(=N2)/C(=C/NC3=CC=CC=C3F)/C#N
• Molecular Formula: C20H16FN3OS
• Molecular Weight: 365.4 g/mol

Description

(E)-2-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-((2-fluorophenyl)amino)acrylonitrile, also known as EF5, is a synthetic compound that has gained significant attention in scientific research. This compound is mainly used as a hypoxia marker in cancer research to identify areas of low oxygen in tumors. EF5 has also been studied for its potential use in imaging and therapy of hypoxic tumors.

Scientific Research Applications

Optoelectronic Device Applications

Research by Anandan et al. (2018) highlighted the synthesis of thiophene dyes with donor-acceptor structures, demonstrating their potential in optoelectronic devices to protect human eyes and optical sensors, and stabilize light sources in optical communications. The study emphasized the significance of nonlinear absorption and optical limiting behaviors for application in photonic devices (Anandan, S., Manoharan, S., Narendran, N., Girisun, T., & Asiri, A., 2018).

Synthesis and Biological Activities

Sa̧czewski et al. (2004) explored the synthesis and in vitro cytotoxic activities of acrylonitriles, demonstrating their potential against various cancer cell lines. This research underscores the importance of structure-activity relationships in designing compounds with enhanced biological activities (Sa̧czewski, F., Reszka, P., Gdaniec, M., Grünert, R., & Bednarski, P., 2004).

Fungicidal Activity

A study by Shen De-long (2010) focused on the synthesis of thiazolylacrylonitriles, revealing their fungicidal activity against Colletotrichum gossypii. This research opens avenues for developing new fungicides to combat plant diseases (Shen De-long, 2010).

Supramolecular Chemistry

Matos et al. (2016) synthesized and characterized ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate, demonstrating its capability to form a three-dimensional supramolecular network. This work contributes to the understanding of molecular self-assembly and the design of novel materials (Matos, C. R. M. O., Vitorino, L. S., Oliveira, P., Souza, M. C. D., Cunha, A., Boechat, F. C., Resende, J., Carneiro, J., & Ronconi, C., 2016).

Antimicrobial Activity

Puthran et al. (2019) investigated the synthesis of novel Schiff bases using 2-Amino-5-(3-fluoro-4-methoxyphenyl)thiophene-3-carbonitrile, showcasing their antimicrobial activity. Such studies are crucial for the development of new antimicrobial agents to address the challenge of antibiotic resistance (Puthran, D., Poojary, B., Purushotham, N., Harikrishna, N., Nayak, S., & Kamat, V., 2019).